Cas no 20076-95-3 (2-[(3-Bromophenyl)thio]Benzoic acid)

• Product Name: 2-[(3-Bromophenyl)thio]Benzoic acid
• CAS No: 20076-95-3
• MF: C₁₃H₉BrO₂S
• MW: 309.178361654282
• CID: 2104878
• Update Time: 2023-08-03

2-[(3-Bromophenyl)thio]Benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(3-bromophenyl)thio]Benzoic acid
• WTURFORPERPPRJ-UHFFFAOYSA-N
• 2-(3-Bromophenylthio)benzoic Acid
• 2-[(3-Bromophenyl)thio]Benzoic acid

• Inchi： 1S/C13H9BrO2S/c14-9-4-3-5-10(8-9)17-12-7-2-1-6-11(12)13(15)16/h1-8H,(H,15,16)
• InChI Key： WTURFORPERPPRJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)SC1C=CC=CC=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Topological Polar Surface Area: 62.6